
Comparative analysis of 25R-Inokosterone and
20-hydroxyecdysone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 25R-Inokosterone

Cat. No.: B15593456 Get Quote

Comparative Analysis: 25R-Inokosterone and 20-
Hydroxyecdysone
For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of two prominent phytoecdysteroids: 25R-
Inokosterone and 20-Hydroxyecdysone. The information presented is based on available

scientific literature and is intended to be an objective resource for research and development

purposes.

Structural and Physicochemical Properties
25R-Inokosterone and 20-Hydroxyecdysone (also known as ecdysterone or β-ecdysone) are

naturally occurring steroid hormones found in insects and various plant species. They share a

common cholestane skeleton and are characterized by multiple hydroxyl groups, contributing to

their relatively high polarity. The key structural difference lies in the stereochemistry at the C25

position of the side chain.
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Property 25R-Inokosterone 20-Hydroxyecdysone

IUPAC Name

(2β,3β,5β,14α,20R,22R)-2,3,1

4,20,22,25-Hexahydroxy-5β-

cholest-7-en-6-one

(2β,3β,5β,14α,20R,22R)-2,3,1

4,20,22,25-Hexahydroxy-5β-

cholest-7-en-6-one

Molecular Formula C₂₇H₄₄O₇ C₂₇H₄₄O₇

Molecular Weight 480.6 g/mol 480.6 g/mol

CAS Number 19682-38-3 5289-74-7

Key Structural Feature
R-configuration at the C25

position of the side chain.

S-configuration at the C25

position of the side chain.

Source
Isolated from plants such as

Achyranthes Radix.[1][2]

Widely distributed in insects

and plants like Cyanotis vaga.

[3]

Biosynthesis
Both 25R-Inokosterone and 20-Hydroxyecdysone are synthesized in plants from cholesterol

through a series of hydroxylation steps catalyzed by cytochrome P450 enzymes. The

biosynthetic pathway for 20-hydroxyecdysone is well-characterized and involves the conversion

of cholesterol to ecdysone, which is then hydroxylated at the C20 position to yield the active

hormone.[4] It is understood that the hydroxylation of the side chain of phytoecdysones occurs

after the formation of the A-B ring system.[5] Inokosterone is also derived from this pathway,

with the stereospecific hydroxylation at C25 determining the final epimer.[5]

Physiological Functions and Bioactivity: A
Comparative Overview
While both compounds are classified as ecdysteroids and are known to interact with the

ecdysone receptor (EcR), a nuclear receptor that regulates gene expression, the majority of

published research has focused on 20-hydroxyecdysone.[6][7]

20-Hydroxyecdysone (20E) is the principal molting hormone in arthropods, controlling key

developmental processes like metamorphosis and reproduction.[3] In mammals, 20E has been
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shown to exhibit a range of beneficial effects, including anabolic and anti-diabetic properties,

without the androgenic side effects associated with traditional anabolic steroids.[6] It is reported

to increase protein synthesis in skeletal muscle.[8]

25R-Inokosterone is also recognized as a phytoecdysone with insect molting hormone activity.

[9] However, detailed, direct comparative studies on its bioactivity relative to 20-

hydroxyecdysone are limited in the currently available public literature. It is often found

alongside 20-hydroxyecdysone in plant extracts.[1] One study on the antifungal properties of

phytosterones investigated 25R-Inokosterone, its 25S-epimer, and 20-hydroxyecdysone, both

individually and as a mixture.[10]

Due to the scarcity of direct comparative quantitative data, a side-by-side comparison of

potency (e.g., EC₅₀ values for receptor binding) is not feasible at this time. However, both are

considered agonists of the ecdysone receptor.[6]

Signaling Pathways
The primary signaling pathway for ecdysteroids in insects involves the activation of the

ecdysone receptor (EcR), which forms a heterodimer with the ultraspiracle protein (USP), the

insect homolog of the retinoid X receptor (RXR). This complex then binds to ecdysone

response elements (EcREs) on DNA to regulate the transcription of target genes.[7][9]

In mammals, the mechanism of action of 20-hydroxyecdysone is still under investigation. While

mammals do not have an EcR, some studies suggest that 20E may exert its effects through

pathways involving the estrogen receptor beta (ERβ) and the Mas1 receptor, a component of

the renin-angiotensin system.[6]

The specific signaling pathways activated by 25R-Inokosterone in mammals have not been

extensively elucidated in the available literature. Given its structural similarity to 20E and its

classification as an ecdysteroid, it is plausible that it may interact with similar pathways, but this

requires further experimental validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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